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For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dimethyl-3-hexanol is a branched-chain aliphatic alcohol that, while not extensively
studied for its biological activity, presents several potential avenues for scientific investigation.
Its structural characteristics as a secondary alcohol with methyl branching suggest possible
applications in materials science, as a chiral building block in organic synthesis, and as a
subject for toxicological and metabolic studies. Current research primarily focuses on its
synthesis and its role as a model compound for the physicochemical properties of branched
alcohols.[1] This guide aims to consolidate the existing data on 2,4-Dimethyl-3-hexanol and to
propose potential research applications based on its chemical properties and the activities of
structurally related compounds. A significant knowledge gap exists concerning the specific
biological activities of its individual stereoisomers, representing a key area for future research.

[1]

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of 2,4-Dimethyl-3-hexanol
is fundamental for designing and interpreting research studies. The following table summarizes
key quantitative data for this compound.
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Property Value Reference
Molecular Formula C8H180 [21[3][4]
Molecular Weight 130.23 g/mol [2][3]

CAS Number 13432-25-2 [21[31[4]
Density 0.817 g/cm?3 [3114]
Boiling Point 163.5 °C at 760 mmHg [31[4]

Flash Point 59.2 °C [31[4]

Vapor Pressure

0.7 mmHg at 25°C

[3]4]

Refractive Index 1.422 [3114]
LogP (Octanol/Water Partition

. 2.04940 [4]
Coefficient)
Topological Polar Surface Area  20.23 A2 [2]
Hydrogen Bond Donor Count 1 [2][3]
Hydrogen Bond Acceptor

1 [21[3]

Count
Rotatable Bond Count 3 [2][3]

Potential Research Applications

While direct evidence of biological activity is limited, the structure of 2,4-Dimethyl-3-hexanol
suggests several plausible research directions.

Asymmetric Synthesis and Chiral Building Block

The presence of two chiral centers in 2,4-Dimethyl-3-hexanol makes it an interesting target for
stereoselective synthesis.[1] Research in this area could focus on the development of novel
catalytic methods (e.g., biocatalysis or asymmetric hydrogenation) to produce specific
stereoisomers.[1] These enantiomerically pure isomers could then serve as valuable chiral
building blocks in the synthesis of more complex molecules, including pharmaceuticals and
natural products.
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Toxicology and Dermal Science

Branched-chain saturated alcohols are utilized as fragrance ingredients, necessitating safety
assessments.[5] This suggests a potential research application for 2,4-Dimethyl-3-hexanol in
toxicology and dermal science. Studies could investigate its potential for skin irritation,
sensitization, and phototoxicity.[5] Understanding its metabolic fate in skin cells would also be a
relevant area of inquiry.

Biofuel Development

Branched-chain higher alcohols are being explored as next-generation biofuels due to their
higher energy density and lower hygroscopicity compared to ethanol.[6][7] Research could
focus on engineering microorganisms to produce 2,4-Dimethyl-3-hexanol or a mixture of
branched-chain alcohols through fermentation.[8] This would involve metabolic engineering to
introduce and optimize biosynthetic pathways.

Surfactant and Emulsifier Properties

The amphiphilic nature of 2,4-Dimethyl-3-hexanol, with a polar hydroxyl head and a nonpolar
hydrocarbon tail, suggests it may exhibit surfactant properties. A structurally similar compound,
(2xi,4xi)-2,4-Dimethyl-1-hexanol, is noted for its potential as a surfactant. Research could be
conducted to characterize its ability to lower surface tension and form micelles, which could
have applications in various industrial formulations.

Experimental Protocols
Synthesis of 2,4-Dimethyl-3-hexanol

A primary route for the synthesis of 2,4-Dimethyl-3-hexanol is the reduction of the
corresponding ketone, 2,4-Dimethyl-3-hexanone.[1]

Objective: To synthesize 2,4-Dimethyl-3-hexanol via the reduction of 2,4-Dimethyl-3-
hexanone.

Materials:

¢ 2,4-Dimethyl-3-hexanone
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e Sodium borohydride (NaBH4) or Lithium aluminum hydride (LiAIH4)
e Anhydrous diethyl ether or tetrahydrofuran (THF)

« Distilled water

 Dilute hydrochloric acid (HCI)

e Anhydrous magnesium sulfate (MgSO4)

e Rotary evaporator

o Separatory funnel

» Standard glassware for organic synthesis

Procedure:

e In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2,4-
Dimethyl-3-hexanone in the chosen anhydrous solvent.

e Cool the solution in an ice bath.
e Slowly add the reducing agent (e.g., NaBH4) portion-wise to the stirred solution.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours.

o Monitor the reaction progress using thin-layer chromatography (TLC).

e Once the reaction is complete, cautiously quench the reaction by the slow addition of distilled
water, followed by dilute HCI to neutralize the excess reducing agent.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.
o Combine the organic extracts and wash with brine.

e Dry the organic layer over anhydrous MgSO4, filter, and concentrate the solvent using a
rotary evaporator.
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e The crude product can be purified by distillation or column chromatography.

Note: For stereoselective synthesis, a chiral reducing agent or a biocatalyst such as an alcohol
dehydrogenase would be employed.[1]

Visualizations
Logical Workflow for Investigation

The following diagram outlines a logical workflow for the comprehensive investigation of 2,4-
Dimethyl-3-hexanol, from its synthesis to the exploration of its potential applications.
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Caption: A logical workflow for the synthesis and investigation of 2,4-Dimethyl-3-hexanol.

Hypothetical Membrane Interaction

Given the absence of known signaling pathways for 2,4-Dimethyl-3-hexanol, the following
diagram provides a conceptual illustration of how an amphiphilic molecule like it might interact
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with a cell membrane, a foundational concept for toxicological or pharmacological studies.
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Caption: Hypothetical interactions of an amphiphilic compound with a cell membrane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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